N1-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(o-tolyl)oxalamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(2-methylphenyl)oxamide
• InChI: InChI=1S/C21H18ClN5O2S/c1-13-4-2-3-5-17(13)24-20(29)19(28)23-11-10-16-12-30-21-25-18(26-27(16)21)14-6-8-15(22)9-7-14/h2-9,12H,10-11H2,1H3,(H,23,28)(H,24,29)
• InChI Key: DVAONEMHSHSNRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H18ClN5O2S
• Molecular Weight: 439.9 g/mol

Description

“N1-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(o-tolyl)oxalamide” is a complex organic compound that contains a thiazolo[3,2-b][1,2,4]triazole scaffold. This scaffold is a unique heterocyclic compound present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazolo[3,2-b][1,2,4]triazole scaffold. This scaffold is a nitrogen-containing heterocycle, which has been demonstrated to have a significant effect on the process of discovering new structures for pharmaceutical applications.

Scientific Research Applications

Anticancer Properties

The compound has shown promise as an anticancer agent. Researchers have explored its effects on cancer cell lines, investigating its potential to inhibit tumor growth, induce apoptosis (programmed cell death), and interfere with cancer cell signaling pathways. .

Antimicrobial Activity

“N1-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(o-tolyl)oxalamide” exhibits antimicrobial properties. It has been tested against various bacterial and fungal strains, showing inhibitory effects. .

Analgesic and Anti-Inflammatory Effects

Studies have explored the compound’s analgesic (pain-relieving) and anti-inflammatory properties. It may modulate pain pathways and reduce inflammation, making it a candidate for pain management and inflammatory conditions. .

Antioxidant Potential

The compound’s antioxidant activity is of interest. Antioxidants play a crucial role in protecting cells from oxidative damage caused by free radicals. .

Antiviral Applications

Preliminary data suggest that this compound may have antiviral effects. Researchers have examined its activity against specific viruses, including herpes simplex virus (HSV) and influenza. .

Enzyme Inhibition

The compound acts as an enzyme inhibitor in various contexts:

• .

Antitubercular Potential

Researchers have investigated the compound’s activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazolo[3,2-b][1,2,4]triazoles, have been reported to exhibit diverse biological activity . They have shown anticancer, antimicrobial, analgesic, antioxidant, anti-inflammatory, bronchodilatory, anticonvulsant, fungicide, and G-quadruplex stabilizing activity .

Mode of Action

For instance, some compounds with a similar structure have been found to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Biochemical Pathways

It is known that compounds with similar structures can affect the metabolism of arachidonic acid to prostaglandins and leukotrienes, which is catalyzed by cyclo-oxygenase and 5-lipoxygenase pathways, respectively .

Result of Action

Compounds with similar structures have been reported to exhibit diverse biological activities, including anticancer, antimicrobial, analgesic, antioxidant, anti-inflammatory, bronchodilatory, anticonvulsant, fungicide, and g-quadruplex stabilizing activity .